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Compound of Interest

Compound Name: (S)-1-Boc-3-hydroxypiperidine-d4

Cat. No.: B15555490

Get Quote

This guide furnishes critical safety, handling, and disposal information for (S)-1-Boc-3-
hydroxypiperidine-d4, tailored for researchers, scientists, and professionals in drug

development. The following procedures are predicated on the Safety Data Sheet (SDS) for the

non-deuterated analog, (S)-1-Boc-3-hydroxypiperidine, as the chemical reactivity and hazards

are comparable.

Hazard Identification and Personal Protective Equipment
(PPE)
(S)-1-Boc-3-hydroxypiperidine is classified as a combustible solid that can cause skin and

serious eye irritation, as well as respiratory irritation.[1][2][3] Therefore, stringent adherence to

PPE protocols is mandatory to ensure personnel safety.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical goggles

conforming to EN166.[4] A face

shield is recommended if there

is a splash hazard.

Protects against splashes and

airborne particles that can

cause serious eye damage.[5]

[6][7]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber) tested to EN 374

standard.[5][7]

Prevents skin contact, as the

compound can cause skin

irritation.[2][5]

Skin and Body Protection

Laboratory coat, long pants,

and closed-toe shoes. For

larger quantities, a chemical-

resistant apron is advisable.[5]

Minimizes skin exposure to the

chemical.[5][8]

Respiratory Protection

Use in a well-ventilated area,

preferably a certified chemical

fume hood.[9] If engineering

controls are insufficient, a

NIOSH-approved N95 dust

mask or respirator may be

necessary.[1]

Reduces the risk of inhaling

potentially irritating vapors or

dust.[2][5]

Physicochemical and Hazard Data
A summary of key quantitative data for (S)-1-Boc-3-hydroxypiperidine is presented below.

Table 2: Physicochemical and Safety Data
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Property Value Source

Molecular Formula C₁₀H₁₉NO₃ [1]

Molecular Weight 201.26 g/mol [1]

Appearance Solid [1]

Melting Point 34-40 °C [1]

Flash Point >110 °C (>230 °F) - closed cup [1]

Signal Word Warning [1]

Hazard Statements H315, H319, H335 [1]

Precautionary Statements

P261, P264, P271, P280,

P302 + P352, P305 + P351 +

P338

[1]

Storage Class Code 11 - Combustible Solids [1]

Operational and Disposal Plan
A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

Step-by-Step Handling Protocol
Preparation:

Ensure that an eyewash station and safety shower are readily accessible.[2]

Work in a well-ventilated area, preferably within a chemical fume hood.[9]

Don all required PPE as outlined in Table 1.

Handling the Compound:

Carefully open the container to prevent splashing or generating dust.

Use appropriate, clean tools (e.g., spatula, pipette) for transferring the chemical.
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Avoid direct contact with the substance.[9] If skin or eye contact occurs, immediately follow

first aid procedures.[2]

Post-Handling:

Securely close the container after use.

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Properly remove and dispose of contaminated gloves and other disposable PPE.

Wash hands thoroughly with soap and water after completing work and before leaving the

laboratory.[5]

Disposal Plan
Waste Collection: Dispose of contents and container to an approved waste disposal plant.[2]

[4] All waste materials should be collected in a designated, labeled, and sealed container.

Regulatory Compliance: Adhere to all local, state, and federal regulations for chemical waste

disposal.

Safe Handling Workflow
The following diagram illustrates the logical flow for the safe handling of (S)-1-Boc-3-
hydroxypiperidine-d4 from receipt to disposal.
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Safe Handling Workflow for (S)-1-Boc-3-hydroxypiperidine-d4
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Caption: Workflow for safe handling of (S)-1-Boc-3-hydroxypiperidine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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